2-(1-(((9H-fluoren-9-yl)methoxy)carbonyl)pyrrolidin-3-yl)-6-(tert-butoxycarbonyl)-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-c]pyridine-3-carboxylic acid

• IUPAC Name: 2-[1-(9H-fluoren-9-ylmethoxycarbonyl)pyrrolidin-3-yl]-6-[(2-methylpropan-2-yl)oxycarbonyl]-5,7-dihydro-4H-pyrazolo[3,4-c]pyridine-3-carboxylic acid
• InChI: InChI=1S/C31H34N4O6/c1-31(2,3)41-30(39)34-15-13-24-26(17-34)32-35(27(24)28(36)37)19-12-14-33(16-19)29(38)40-18-25-22-10-6-4-8-20(22)21-9-5-7-11-23(21)25/h4-11,19,25H,12-18H2,1-3H3,(H,36,37)
• InChI Key: NYMYXURINYOPND-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2=C(N(N=C2C1)C3CCN(C3)C(=O)OCC4C5=CC=CC=C5C6=CC=CC=C46)C(=O)O
• Molecular Formula: C31H34N4O6
• DSSTOX Substance ID: DTXSID201100019
• Molecular Weight: 558.6 g/mol
• CAS No.: 2177259-18-4

Description

The compound 2-(1-(((9H-Fluoren-9-yl)methoxy)carbonyl)pyrrolidin-3-yl)-6-(tert-butoxycarbonyl)-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-c]pyridine-3-carboxylic acid (hereafter referred to as the target compound) is a heterocyclic molecule featuring:

• A pyrazolo[3,4-c]pyridine core, a bicyclic system with nitrogen atoms at positions 1, 3, and 5.
• A pyrrolidine substituent at position 2, protected by a 9-fluorenylmethoxycarbonyl (Fmoc) group.
• A tert-butoxycarbonyl (Boc) group at position 4.
• A carboxylic acid moiety at position 2.

This structure is designed for applications in medicinal chemistry, particularly as a peptidomimetic intermediate or a scaffold for kinase inhibitors. The Fmoc and Boc groups serve as orthogonal protecting groups, enabling selective deprotection during multi-step syntheses .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Heterocycle Variations

(a) Pyrazolo[4,3-c]pyridine Derivatives

• Example : 2-(1-(((9H-Fluoren-9-yl)methoxy)carbonyl)piperidin-4-yl)-5-(tert-butoxycarbonyl)-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine-3-carboxylic acid (CAS: 2102411-73-2) .
• A piperidine ring replaces pyrrolidine, increasing ring size (6-membered vs. 5-membered), which affects conformational flexibility and steric bulk. Impact: Reduced solubility in polar solvents compared to the target compound due to increased hydrophobicity .

(b) Thieno[2,3-c]pyridine Analogues

• Example: 6-(tert-Butoxycarbonyl)-2-chloro-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylic acid (CAS: 107474-67-9) .
• Key Differences: Replacement of the pyridine ring with a thiophene (sulfur-containing heterocycle). Introduction of a chloro substituent at position 2.

Protecting Group Modifications

(a) Boc vs. Fmoc in Pyrrolidine/Piperidine Systems

Compound	Protecting Groups	Deprotection Conditions	Stability Profile
Target Compound	Fmoc (pyrrolidine), Boc (pyridine)	Fmoc: Base (piperidine), Boc: Acid (TFA)	Acid-sensitive applications favored
6-Boc-5,6,7,8-tetrahydropyrido[3,4-b]pyrazine-7-carboxylic acid (CAS: 1092352-58-3)	Boc only	Acid (TFA or HCl)	Limited utility in base-mediated steps

• Functional Implications : The dual protection in the target compound allows sequential deprotection, enabling precise modifications in drug-conjugation strategies .

Substituent Effects on Bioactivity

(a) Methylsulfonyl Derivatives

• Example : 6-(tert-butoxycarbonyl)-5-methyl-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylic acid (CAS: AT23494) .
• Biological Impact: Lower IC~50~ values in kinase inhibition assays compared to unmethylated analogues due to reduced fit into ATP-binding sites .

(b) Carboxylic Acid vs. Ester Derivatives

• Example : Methyl ester of the target compound.
• Key Differences :
  • Esterification of the carboxylic acid improves cell membrane permeability but requires hydrolysis for activity.
  • Pharmacokinetic Impact : Ester derivatives exhibit higher oral bioavailability in preclinical models .